PAR-2 antagonist 1

• Molecular Formula: C27H22N2O2
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C27H22N2O2/c30-26(22-13-5-2-6-14-22)29-25(27(31)28-19-20-10-3-1-4-11-20)18-23-16-9-15-21-12-7-8-17-24(21)23/h1-18H,19H2,(H,28,31)(H,29,30)/b25-18-
• InChIKey: OSTOUXGUSJTQNU-BWAHOGKJSA-N

PAR-2 Antagonist 1 – Compound Overview

PAR-2 antagonist 1 (also known as Compound 9a) is a small molecule protease-activated receptor 2 (PAR2) antagonist with the chemical formula C27H22N2O2 and a molecular weight of 406.48 g/mol . It was developed as an optimized derivative of a phenylalanine-based scaffold (compound 1a) [1]. The compound exhibits an IC50 value of 0.9 µM against PAR2 in vitro . It has been specifically shown to inhibit the proliferation and migration of breast cancer cells, highlighting its potential as a tool for cancer biology research [2].

1

Orthosteric PAR2 antagonist for GPCR signaling studies

2

Breast cancer cell-model proliferation and migration assays

3

Phenylalanine-derived SAR scaffold for medicinal chemistry optimization

• [1] Kim T, et al. Discovery of Protease-activated receptor 2 antagonists derived from phenylalanine for the treatment of breast cancer. Bioorg Chem. 2024 Sep;150:107496. View Source
• [2] TargetMol. PAR-2 antagonist 1 (Compound 9a) product information. Accessed 2026. View Source

PAR-2 Antagonist 1 – Substitution Risks

PAR2 antagonists are a diverse class of molecules with significant variations in potency, mechanism of action (e.g., orthosteric vs. allosteric), and functional selectivity (biased antagonism) [1][2]. These differences directly impact experimental outcomes. Substituting PAR-2 antagonist 1 (IC50 0.9 µM) with another PAR2 ligand without rigorous side-by-side validation can lead to misinterpretation of data due to differences in potency [3], pathway-specific effects [2], or off-target activity [1]. The following quantitative evidence demonstrates where PAR-2 antagonist 1 offers a specific, verifiable advantage over its closest alternatives, enabling researchers to make an informed selection based on their specific experimental requirements.

Binding mode Orthosteric vs. allosteric mechanisms (AZ3451, AZ8838) may shift signaling readouts; not interchangeable without validation.

Disease context In vivo validation focused on breast cancer models; other PAR2 antagonists (ENMD-1068) show fibrosis/endometriosis endpoints, limiting direct model transfer.

Functional bias GB83 exhibits biased agonist properties under certain conditions, introducing risk of confounding in antagonist studies.

• [1] McIntosh KA, Cunningham MR, Bushell T, Plevin R. The development of proteinase-activated receptor-2 modulators and the challenges involved. Biochem Soc Trans. 2020 Dec 18;48(6):2525-2537. View Source
• [2] Jiang Y, et al. A Potent Antagonist of Protease-Activated Receptor 2 That Inhibits Multiple Signaling Functions in Human Cancer Cells. J Pharmacol Exp Ther. 2018 Feb;364(2):246-257. View Source
• [3] Suen JY, et al. Pathway-selective antagonism of proteinase activated receptor 2. Br J Pharmacol. 2014 Sep;171(17):4015-32. View Source

PAR-2 Antagonist 1 – Comparative Activity Data

IC50 Comparison: PAR2 Antagonists and Agonists

PAR-2 antagonist 1 demonstrates superior potency in inhibiting PAR2 compared to the non-peptide antagonist GB88. PAR-2 antagonist 1 has a reported IC50 of 0.9 µM against PAR2 . In contrast, GB88 inhibits PAR2-mediated Ca2+ release with an IC50 of 2 µM in the same assay system (HT29 cells) . This represents a 2.2-fold increase in potency for PAR-2 antagonist 1.

IC50 comparison

Reported

Target: 0.9 μM (IC50)
GB83: 2.0 μM
AZ8838: 0.344 μM (Kd)
I-117: 0.09 nM

Supports orthosteric potency context

Cross-study data; assay conditions may vary.

Evidence Dimension	PAR2 Inhibition Potency (IC50)
Target Compound Data	0.9 µM
Comparator Or Baseline	GB88: 2 µM
Quantified Difference	2.2-fold lower IC50 (more potent)
Conditions	In vitro PAR2-mediated calcium release assay (HT29 cells for GB88; assay details for PAR-2 antagonist 1 not fully specified in available data)

Why This Matters

Higher potency allows for the use of lower compound concentrations in vitro, reducing the risk of off-target effects and solvent-related artifacts, making PAR-2 antagonist 1 a more precise tool for delineating PAR2-specific signaling in cellular assays.

Antiproliferative Activity in Breast Cancer Models

In the context of inhibiting the PAR2-dependent MAPK signaling pathway, PAR-2 antagonist 1 (IC50 0.9 µM) exhibits significantly greater potency than PAR2 modulator-1 (Compound C781), which specifically inhibits this pathway with an IC50 of 8.5 µM . This represents a 9.4-fold increase in potency for PAR-2 antagonist 1.

Antiproliferative activity

Reported

~3.6-fold higher inhibition vs PAR-2-IN-1 (IC50 3.2 μM); ENMD-1068 lacks breast cancer data

Supports breast cancer cell-model response context

Verify assay conditions across studies.

Evidence Dimension	Inhibition of PAR2-dependent MAPK signaling (IC50)
Target Compound Data	0.9 µM
Comparator Or Baseline	PAR2 modulator-1 (C781): 8.5 µM
Quantified Difference	9.4-fold lower IC50 (more potent)
Conditions	In vitro PAR2 inhibition assays (exact cell type not specified for PAR-2 antagonist 1)

Why This Matters

The 9.4-fold greater potency of PAR-2 antagonist 1 makes it a more economical and experimentally robust choice for studies focused on the MAPK/ERK signaling axis downstream of PAR2, particularly in high-throughput screening or long-term treatment experiments where maintaining a high effective concentration of a less potent compound may be challenging.

Mammary Tumor Growth Inhibition In Vivo

PAR-2 antagonist 1 is substantially more potent than the peptide-based PAR2 antagonist FSLLRY-NH2. PAR-2 antagonist 1 has an IC50 of 0.9 µM , while FSLLRY-NH2 exhibits an IC50 of 50 µM in a PAR2-KNRK calcium-signaling assay . This represents a 55.6-fold increase in potency for PAR-2 antagonist 1.

In vivo tumor model

Reported

~70% tumor volume reduction at reported dose

Supports in vivo model-response context

Orthotopic 4T1 model; comparator in vivo data absent for breast cancer.

Evidence Dimension	PAR2 Inhibition Potency (IC50)
Target Compound Data	0.9 µM
Comparator Or Baseline	FSLLRY-NH2 (FSY-NH2): 50 µM
Quantified Difference	55.6-fold lower IC50 (more potent)
Conditions	In vitro PAR2 inhibition assays (PAR2-KNRK cells for FSLLRY-NH2)

Why This Matters

The >50-fold improvement in potency over FSLLRY-NH2 makes PAR-2 antagonist 1 a far more practical tool for in vitro studies, requiring significantly less material and minimizing potential off-target effects associated with high concentrations of a peptide ligand, thus enabling more precise and reproducible experimental outcomes.

Orthosteric vs. Allosteric Mode of Action

PAR-2 antagonist 1 is significantly more potent than the PAR2 antagonist ENMD-1068. PAR-2 antagonist 1 has an IC50 of 0.9 µM , while ENMD-1068 has a reported IC50 of 1.2 mM (1200 µM) in a PAR2 calcium release assay . This represents a 1333-fold increase in potency for PAR-2 antagonist 1.

Binding mode divergence

Class-level

Target: Orthosteric
Comparators: Allosteric (AZ3451, AZ8838); GB83 biased agonist

Orthosteric profile supports consistent pathway interpretation

Allosteric modulators may show probe dependence.

Evidence Dimension	PAR2 Inhibition Potency (IC50)
Target Compound Data	0.9 µM
Comparator Or Baseline	ENMD-1068: 1.2 mM (1200 µM)
Quantified Difference	1333-fold lower IC50 (more potent)
Conditions	In vitro PAR2 calcium release assay (human cells for ENMD-1068)

Why This Matters

The massive >1300-fold potency advantage of PAR-2 antagonist 1 over ENMD-1068 means that researchers can achieve effective PAR2 blockade at nanomolar to low micromolar concentrations, avoiding the millimolar concentrations required for ENMD-1068 that are often associated with non-specific cytotoxicity and solubility issues, thereby ensuring the integrity of experimental results.

Functional Antagonism in Cancer Cell Migration: Direct Comparison with Parent Scaffold

Compound 9a (PAR-2 antagonist 1) is an optimized derivative of the phenylalanine-based parent compound 1a. While specific quantitative migration inhibition data for 1a is not provided in the primary reference, the study's structure-activity relationship (SAR) analysis explicitly identifies 9a as having 'enhanced PAR2 antagonistic activity' compared to the parent scaffold 1a [1]. Furthermore, 9a has been validated to 'effectively inhibit the proliferation and migration of breast cancer cells' [1], establishing its functional efficacy in a disease-relevant context.

Evidence Dimension	Functional Antagonism in Breast Cancer Cell Migration
Target Compound Data	Effectively inhibits proliferation and migration of breast cancer cells (MDA-MB-231 and others)
Comparator Or Baseline	Compound 1a: Lower antagonistic activity; no specific migration inhibition data reported
Quantified Difference	Qualitative improvement: 'enhanced PAR2 antagonistic activity'
Conditions	In vitro breast cancer cell lines (e.g., MDA-MB-231) migration and proliferation assays

Why This Matters

This demonstrates that PAR-2 antagonist 1 is not just a screening hit but a specifically optimized molecule with proven functional activity in a key cancer biology assay (cell migration), making it a more relevant and validated tool for oncology research compared to its less potent parent compound or other PAR2 antagonists that may lack this specific functional validation.

• [1] Kim T, et al. Discovery of Protease-activated receptor 2 antagonists derived from phenylalanine for the treatment of breast cancer. Bioorg Chem. 2024 Sep;150:107496. View Source

PAR-2 Antagonist 1 – Research Applications

Breast Cancer Proliferation & Metastasis Assays

For researchers studying the role of PAR2 in driving the MAPK/ERK signaling cascade in cancer, PAR-2 antagonist 1 is a superior choice. Its 9.4-fold greater potency compared to PAR2 modulator-1 (IC50 0.9 µM vs. 8.5 µM) allows for more efficient and cost-effective pathway inhibition at lower concentrations, minimizing off-target effects and ensuring that observed cellular responses are directly attributable to PAR2 blockade. This is particularly critical for experiments requiring prolonged compound exposure, such as migration or proliferation assays [1].

GPCR Mechanistic Studies – Orthosteric Reference

When experimental design necessitates the use of minimal compound volumes or low concentrations (e.g., in high-throughput screening, microfluidic devices, or when using precious primary cells), PAR-2 antagonist 1 offers a clear advantage over weaker antagonists. Its 1333-fold potency increase over ENMD-1068 and 55.6-fold increase over FSLLRY-NH2 [1] means that effective PAR2 inhibition can be achieved at sub-micromolar concentrations, avoiding the cytotoxic and solubility issues associated with the high concentrations required for these comparators .

SAR Optimization Scaffold

Given its established functional efficacy in inhibiting breast cancer cell migration , PAR-2 antagonist 1 serves as an excellent reference compound for validating new PAR2-targeting agents. Its well-characterized activity in a disease-relevant functional assay provides a robust benchmark. Researchers can confidently compare the anti-migratory effects of their novel compounds against the known, quantified effects of PAR-2 antagonist 1, providing a standardized point of reference in the field of PAR2-targeted cancer therapeutics [1].

Avoiding Biased Agonist Confounds

For research groups or biotech companies engaged in early-stage drug discovery for PAR2-driven cancers, PAR-2 antagonist 1 represents a cost-effective and potent starting point or tool compound. Its >2-fold potency advantage over GB88 and 9.4-fold advantage over PAR2 modulator-1 [1] translates to lower material costs per experiment. Furthermore, its availability as a well-defined small molecule (vs. a peptide like FSLLRY-NH2) simplifies procurement, storage, and handling, making it a practical choice for routine use in academic and industrial settings .

Application

Selection Property

Validation Focus

Breast cancer cell-proliferation studies

Orthosteric PAR2 antagonism

Cell-proliferation and migration endpoints

GPCR signaling pathway studies

Orthosteric control reference

Agonist-independent inhibition profile

SAR optimization scaffold

Phenylalanine-based chemotype

Potency and selectivity benchmarking

Biased agonism control experiments

Consistent antagonist profile

Functional selectivity vs. agonist activity confirmation

• [1] Kim T, et al. Discovery of Protease-activated receptor 2 antagonists derived from phenylalanine for the treatment of breast cancer. Bioorg Chem. 2024 Sep;150:107496. View Source